N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3-methylbutanamide

• IUPAC Name: N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]-3-methylbutanamide
• InChI: InChI=1S/C21H32N2O3/c1-14(2)9-10-23-17-12-16(22-19(24)11-15(3)4)7-8-18(17)26-13-21(5,6)20(23)25/h7-8,12,14-15H,9-11,13H2,1-6H3,(H,22,24)
• InChI Key: QEAYQGGKYWBABT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C2=C(C=CC(=C2)NC(=O)CC(C)C)OCC(C1=O)(C)C
• Molecular Formula: C21H32N2O3
• Molecular Weight: 360.5 g/mol

Description

N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3-methylbutanamide is a useful research compound. Its molecular formula is C21H32N2O3 and its molecular weight is 360.498. The purity is usually 95%.
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Scientific Research Applications

• Agricultural Applications : In agriculture, similar compounds are used for the prevention and control of fungal diseases. For instance, solid lipid nanoparticles and polymeric nanocapsules have been used as carrier systems for fungicides like carbendazim and tebuconazole. These systems offer advantages like changes in release profiles, reduced environmental and human toxicity, and enhanced transfer to the site of action (Campos et al., 2015).

• Medical Research : Similar compounds have been used in medical research for various purposes. For instance, the non-peptide V2 arginine vasopressin antagonist OPC-31260 has been studied for its effects on hyponatremia in patients with the syndrome of inappropriate secretion of antidiuretic hormone (Saito et al., 1997). Additionally, compounds like Org GC 94 have been investigated for the preventive treatment of serotonin-migraine due to their anti-serotoninergic and anti-histaminic effects (Sulman et al., 1981).

• Chemical Synthesis and Drug Development : The synthesis of optical isomers of compounds like OPC-31260 and its metabolites has been a subject of research, highlighting the role of such compounds in the development of new drugs and therapies (Matsubara et al., 2000). Additionally, the synthesis of benzimidazole-tethered oxazepine heterocyclic hybrids and their potential applications in areas like nonlinear optical properties have been explored (Almansour et al., 2016).

• Cancer Research : Novel dibenzoazepine derivatives, including those tethered with isoxazolines, have shown significant anti-cancer activity in various studies. For example, compound 4g inhibited the invasion of osteosarcoma and ovarian cancer cells, presenting a potential avenue for cancer treatment (Sadashiva et al., 2012).

• Neuroscience and Psychopharmacology : The development of compounds with potential antidepressant/anxiolytic properties has been a significant area of research. Compounds like cis-fused 2-N,N-dimethylaminomethyl-2,3,3a,12b-tetrahydrodibenzo[b,f]furo[2,3-d]oxepin derivatives have been evaluated for their potential in treating depression and anxiety (Bartolomé et al., 2005).